Cas no 141032-03-3 (2H-1-Benzopyran-2-one, 4-hydroxy-8-nitro-3-(3-oxo-1-phenylbutyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-8-nitro-3-(3-oxo-1-phenylbutyl)-
• CAS No: 141032-03-3
• MF: C₁₉H₁₅NO₆
• MW: 353.325505495071
• CID: 1300214
• Update Time: 2024-08-03

2H-1-Benzopyran-2-one, 4-hydroxy-8-nitro-3-(3-oxo-1-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-8-nitro-3-(3-oxo-1-phenylbutyl)-
• Etoxazole Impurity 8

• Inchi： 1S/C19H15NO6/c1-11(21)10-14(12-6-3-2-4-7-12)16-17(22)13-8-5-9-15(20(24)25)18(13)26-19(16)23/h2-9,14,22H,10H2,1H3
• InChI Key： MDUAERQNNNXSAA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C([N+]([O-])=O)C=CC=C2C(O)=C1C(C1=CC=CC=C1)CC(=O)C

Computed Properties

• Exact Mass: 353.08995

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 577.1±50.0 °C(Predicted)
• PSA: 106.74
• pka: 4.50±1.00(Predicted)